Cas no 1803793-41-0 (Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate)

Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate is a fluorinated benzoate derivative featuring a cyano group, hydroxyl group, and trifluoromethoxy substituent on the aromatic ring. This compound is of interest in pharmaceutical and agrochemical research due to its multifunctional structure, which enables diverse reactivity and potential applications as an intermediate in synthesis. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the cyano and hydroxyl groups offer sites for further functionalization. Its ester moiety provides versatility in hydrolysis or transesterification reactions. The compound is typically handled under controlled conditions due to its reactive functional groups, making it suitable for specialized organic synthesis and medicinal chemistry development.
Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate structure
1803793-41-0 structure
Product Name:Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate
CAS No:1803793-41-0
MF:C11H8F3NO4
MW:275.180733680725
CID:4955344
Update Time:2025-10-29

Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate
    • Inchi: 1S/C11H8F3NO4/c1-2-18-10(17)6-3-4-8(16)7(5-15)9(6)19-11(12,13)14/h3-4,16H,2H2,1H3
    • InChI Key: YAJWUGFAFAUYBR-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C#N)=C(C=CC=1C(=O)OCC)O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 376
  • XLogP3: 3.2
  • Topological Polar Surface Area: 79.6

Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015007987-1g
Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate
1803793-41-0 97%
1g
1,534.70 USD 2021-06-21

Additional information on Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate

Comprehensive Analysis of Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate (CAS No. 1803793-41-0)

Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate (CAS No. 1803793-41-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, hydroxy, and trifluoromethoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to modulate biological activity.

The compound's trifluoromethoxy group is a key feature, as fluorinated compounds are increasingly sought after in modern medicinal chemistry due to their enhanced metabolic stability and bioavailability. Recent studies highlight the growing demand for fluorinated building blocks in the development of novel therapeutics, aligning with trends in personalized medicine and targeted drug delivery systems. This has led to a surge in searches for "trifluoromethoxy derivatives in drug design" and "CAS 1803793-41-0 applications" across scientific databases.

From a synthetic perspective, Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate serves as a crucial precursor for constructing complex molecular architectures. Its cyano group offers diverse transformation possibilities, enabling the creation of heterocyclic compounds that are prevalent in many FDA-approved drugs. Industry professionals frequently search for "cyanoester synthetic routes" and "multifunctional benzoate derivatives," reflecting the compound's importance in organic synthesis.

In material science applications, the compound's unique electronic properties, imparted by its electron-withdrawing groups, have shown promise in the development of advanced functional materials. This aligns with current research trends focusing on "smart materials design" and "molecular electronics." The presence of both hydroxy and ester functionalities in the molecule allows for further modifications, making it adaptable to various material science applications.

Quality control and analytical characterization of CAS 1803793-41-0 are critical aspects for researchers. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to ensure purity and structural verification. Recent search trends indicate growing interest in "analytical methods for fluorinated compounds" and "benzoate derivative characterization," underscoring the need for reliable quality assessment protocols.

The environmental fate and biodegradation of such specialized compounds have become increasingly important research topics. While Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate is primarily used in controlled laboratory settings, understanding its "green chemistry profile" and "sustainable synthesis approaches" aligns with current industry priorities toward environmentally friendly chemical processes.

From a commercial perspective, the global market for multifunctional chemical intermediates like 1803793-41-0 is expanding, driven by innovation in pharmaceutical and material science sectors. Procurement specialists often search for "high-purity fluorinated intermediates" and "custom benzoate synthesis," reflecting the compound's relevance in specialty chemical supply chains.

In conclusion, Ethyl 3-cyano-4-hydroxy-2-(trifluoromethoxy)benzoate represents an important class of chemical building blocks with wide-ranging applications. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers working at the intersection of medicinal chemistry, materials science, and synthetic methodology development.

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